Cas no 877630-61-0 (N-methyl-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-phenylacetamide)

• Product Name: N-methyl-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-phenylacetamide
• CAS No: 877630-61-0
• MF: C₁₄H₁₃N₅O₂S
• MW: 315.350320577621
• CID: 5303144
• Update Time: 2025-08-03

N-methyl-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-phenylacetamide
• N-methyl-2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]-N-phenylacetamide
• MLS001235343
• HMS3034I24
• SMR000808244
• Acetamide, 2-[(4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio]-N-methyl-N-phenyl-
• N-methyl-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-phenylacetamide

• Inchi： 1S/C14H13N5O2S/c1-19(9-5-3-2-4-6-9)11(20)8-22-14-16-12-10(7-15-18-12)13(21)17-14/h2-7H,8H2,1H3,(H2,15,16,17,18,21)
• InChI Key： CDMXXHKLKLWZCS-UHFFFAOYSA-N
• SMILES： S(C1=NC2=C(C=NN2)C(N1)=O)CC(N(C)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 478
• XLogP3: 1.3
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-methyl-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-phenylacetamide

Research Briefing on N-methyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-phenylacetamide (CAS: 877630-61-0)

N-methyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-phenylacetamide (CAS: 877630-61-0) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its pyrazolo[3,4-d]pyrimidine core, has been investigated for its role in modulating various biological pathways, particularly those involved in inflammation and oncology. The unique structural features of this molecule, including the sulfanyl and acetamide moieties, contribute to its bioactivity and make it a promising candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of N-methyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-phenylacetamide. One notable area of research involves its interaction with protein kinases, which play a critical role in signal transduction and cellular regulation. Preliminary in vitro assays have demonstrated that this compound exhibits inhibitory activity against specific kinase targets, suggesting its potential as a kinase inhibitor. These findings are particularly relevant for the development of targeted therapies for cancer and inflammatory diseases.

In addition to its kinase inhibitory properties, N-methyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-phenylacetamide has also been explored for its anti-inflammatory effects. Recent preclinical studies have shown that this compound can attenuate the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in cell-based models. These results highlight its potential as a novel anti-inflammatory agent, with possible applications in the treatment of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of N-methyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-phenylacetamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for the production of this compound, which is essential for its further evaluation in clinical settings. Structure-activity relationship (SAR) studies have identified key modifications that can enhance its potency and selectivity, paving the way for the design of next-generation derivatives with improved therapeutic profiles.

Despite these promising findings, challenges remain in the development of N-methyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-phenylacetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is focused on optimizing the compound's physicochemical properties to improve its drug-like characteristics and ensure its suitability for clinical use.

In conclusion, N-methyl-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-phenylacetamide (CAS: 877630-61-0) represents a promising scaffold for the development of novel therapeutics in oncology and inflammation. Its unique structural features and demonstrated bioactivity make it a valuable subject of ongoing research. Future studies will likely focus on advancing this compound through preclinical and clinical development, with the ultimate goal of translating these findings into effective treatments for patients.